Cas no 56476-03-0 (1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3,4-dihydro-)

• Product Name: 1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3,4-dihydro-
• CAS No: 56476-03-0
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 348783
• PubChem ID: 12323833
• Update Time: 2025-04-19

1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3,4-dihydro-
• 4-amino-6-tert-butyl-2,3-dihydro-1,2,4-triazin-5-one
• 56476-03-0
• DTXSID80489096
• 4-Amino-6-tert-butyl-3,4-dihydro-1,2,4-triazin-5(2H)-one

• Inchi： 1S/C7H14N4O/c1-7(2,3)5-6(12)11(8)4-9-10-5/h9H,4,8H2,1-3H3
• InChI Key： NQWMLPBKKUDIHW-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)(C)C)=NNCN1N

Computed Properties

• Exact Mass: 170.11692
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 74.21